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Introduction

The phosphorylation of the histone variant H2AX on serine 139, termed yH2AX, is a rapid and
sensitive molecular marker for DNA double-strand breaks (DSBs).[1][2] The formation of
discrete nuclear foci containing yH2AX is a critical event in the DNA Damage Response (DDR),
recruiting a cascade of repair proteins to the site of damage. Ataxia Telangiectasia and Rad3-
related (ATR) kinase is a principal regulator of the DDR, primarily activated by single-stranded
DNA (ssDNA) regions that form at stalled replication forks or during the processing of other
DNA lesions.[3]

Proteolysis-targeting chimeras (PROTACS) are a novel therapeutic modality designed to hijack
the cell's ubiquitin-proteasome system to induce the degradation of a target protein.[4][5] ATR
PROTACS, therefore, offer a powerful approach to eliminate ATR protein, disrupt the DDR, and
potentially sensitize cancer cells to DNA-damaging agents. This application note provides a
detailed protocol for the immunofluorescence staining of yH2AX foci in cultured cells to assess
the pharmacodynamic effects of ATR PROTACSs.
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ATR Signaling Pathway and yH2AX Formation

ATR is a key kinase in the DDR pathway, activated by replication stress. Once activated, ATR
phosphorylates a multitude of substrates, including CHK1, which in turn orchestrates cell cycle
arrest, stabilization of replication forks, and DNA repair. ATR can also contribute to the
phosphorylation of H2AX, leading to the formation of yH2AX foci, which serve as platforms for
the assembly of DNA repair machinery.
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ATR Signaling Pathway Leading to yH2AX Foci Formation
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Immunofluorescence Workflow for yH2AX Foci Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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